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Compound of Interest

Compound Name: C.I. Acid blue 158

Cat. No.: B15556058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Blue 158,

a synthetic monoazo metallized dye. Understanding the solubility of this compound is critical for

its application in various fields, including textiles, inks, and potentially for research and

development in life sciences. This document compiles available solubility data, presents

detailed experimental protocols for determining solubility, and visualizes the workflow for these

procedures.

Quantitative Solubility Data
Quantitative data on the solubility of C.I. Acid Blue 158 is limited in publicly available literature.

The most specific data point found indicates its solubility in water at an elevated temperature.

Solvent Temperature (°C) Solubility (g/L)

Water 90 80 - 90[1]

Qualitative Solubility Profile
General observations from various sources indicate the solubility of C.I. Acid Blue 158 in polar

solvents.
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Water: The dye is generally described as soluble in water, forming a blue solution[2][3][4][5]

[6].

Alcohol: C.I. Acid Blue 158 is also reported to be soluble in alcohol[2][3][4]. One source

specifies slight solubility in alcohol[1].

It is important to note that the exact solubility can be influenced by factors such as the pH of

the solution and the presence of electrolytes[7][8].

Experimental Protocols for Solubility Determination
Due to the limited availability of specific quantitative data for C.I. Acid Blue 158, the following

are detailed, generalized experimental protocols for determining the solubility of dyes. These

methods can be adapted by researchers to obtain precise solubility data in their solvents of

interest.

Gravimetric Method
This method involves preparing a saturated solution, separating the dissolved solute, and

determining its mass by weighing after solvent evaporation.

Protocol:

Preparation of a Saturated Solution:

Add an excess amount of C.I. Acid Blue 158 powder to a known volume of the desired

solvent in a sealed container (e.g., a screw-cap flask).

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached. A temperature-controlled shaker or a magnetic stirrer in a

constant temperature bath is recommended.

Separation of the Saturated Solution:

Allow the undissolved dye to settle.

Carefully extract a known volume of the supernatant (the clear, saturated solution) using a

calibrated pipette. To avoid transferring any solid particles, it is advisable to filter the
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solution through a syringe filter (e.g., 0.45 µm pore size) that is compatible with the

solvent.

Determination of Solute Mass:

Transfer the filtered saturated solution to a pre-weighed, dry evaporating dish.

Carefully evaporate the solvent in a drying oven at a temperature that is below the

decomposition point of the dye but sufficient to remove the solvent in a reasonable time.

Once the solvent is completely evaporated, cool the dish in a desiccator to room

temperature and weigh it again.

The difference between the final and initial weights of the evaporating dish gives the mass

of the dissolved dye.

Calculation of Solubility:

Solubility (g/L) = (Mass of dissolved dye (g)) / (Volume of the aliquot of saturated solution

(L))
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Gravimetric Method for Solubility Determination

1. Prepare Saturated Solution
(Excess dye in solvent)

2. Equilibrate
(Constant temperature agitation, 24-48h)

3. Separate Supernatant
(Centrifugation/Filtration)

4. Measure Volume of Aliquot

5. Evaporate Solvent
(Pre-weighed dish, drying oven)

6. Weigh Dried Solute

7. Calculate Solubility
(g/L)
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Spectrophotometric Method for Solubility Determination

Calibration Curve Preparation

Saturated Solution Analysis

1. Prepare Stock Solution
(Known concentration)

2. Create Standard Dilutions

3. Measure Absorbance of Standards
(at λmax)

4. Plot Absorbance vs. Concentration

8. Determine Concentration from Curve

5. Prepare Saturated Solution

6. Dilute to fall in Calibration Range

7. Measure Absorbance of Diluted Sample

9. Calculate Original Solubility
(Account for dilution)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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